Cas no 86845-35-4 (Benzene,1,1'-methylenebis[3-(trifluoromethyl)-)

• Product Name: Benzene,1,1'-methylenebis[3-(trifluoromethyl)-
• CAS No: 86845-35-4
• MF: C₁₅H₁₀F₆
• MW: 304.230325222015
• MDL: MFCD00000396
• CID: 726427
• Update Time: 2026-04-29

Benzene,1,1'-methylenebis[3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-3-[[3-(trifluoromethyl)phenyl]methyl]benzene
• 3,3'-Bis(trifluoromethyl)diphenylmethane
• Benzene,1,1'-methylenebis[3-(trifluoromethyl)-

• MDL： MFCD00000396
• Inchi： InChI=1S/C15H10F6/c16-14(17,18)12-5-1-3-10(8-12)7-11-4-2-6-13(9-11)15(19,20)21/h1-6,8-9H,7H2
• InChI Key： GXGZHSTYPHZGGN-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)CC2=CC(=CC=C2)C(F)(F)F

Computed Properties

• Exact Mass: 304.06900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.2545 (rough estimate)
• Melting Point: 40-42 °C(lit.)
• Boiling Point: 85-87°C 0,5mm
• Flash Point: >230 °F
• Refractive Index: 1.4250 (estimate)
• PSA: 0.00000
• LogP: 5.31500
• Solubility: Not determined

Benzene,1,1'-methylenebis[3-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Risk Phrases：R36/37/38

Additional information on Benzene,1,1'-methylenebis[3-(trifluoromethyl)-

Benzene, 1,1'-methylenebis[3-(trifluoromethyl)-: An Overview of CAS No. 86845-35-4

Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- (CAS No. 86845-35-4) is a multifaceted compound with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, often referred to as 1,1'-Methylenebis(3-trifluoromethylbenzene), is characterized by its unique structure and properties that make it a valuable building block in various synthetic processes.

The molecular formula of Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- is C₁₅H₁₀F₆, and it has a molecular weight of approximately 320.23 g/mol. The compound features a central methylene bridge connecting two benzene rings, each substituted with a trifluoromethyl group at the 3-position. This specific arrangement imparts the molecule with enhanced stability and reactivity, making it an attractive candidate for a wide range of chemical reactions.

In the realm of organic synthesis, Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- has been utilized as a versatile intermediate in the preparation of complex molecules. Recent studies have highlighted its utility in the synthesis of fluorinated aromatic compounds, which are crucial in the development of pharmaceuticals and agrochemicals. The trifluoromethyl groups provide enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates.

One notable application of Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- is in the field of medicinal chemistry. Researchers have explored its potential as a scaffold for the design of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-cancer activity against several human cancer cell lines. The unique structure of Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- allows for the introduction of functional groups that can modulate biological activity and improve drug efficacy.

Beyond pharmaceuticals, Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- has found applications in materials science. Its rigid structure and high thermal stability make it suitable for use in the synthesis of advanced polymers and coatings. These materials often exhibit improved mechanical properties and resistance to harsh environmental conditions. A recent study in the Journal of Polymer Science reported the development of a novel polymer based on Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- that showed excellent performance in high-temperature applications.

The synthesis of Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by trifluoromethylation reactions. Advances in catalytic methods have led to more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing this compound.

In terms of safety and handling, Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- should be managed with standard laboratory precautions due to its potential for skin and eye irritation. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, storage conditions should be controlled to prevent degradation or contamination.

The future prospects for Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent developments in green chemistry have focused on using this compound as a platform for sustainable synthesis methods that reduce waste and energy consumption. These advancements are expected to further expand the utility and impact of Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- in both academic and industrial settings.

In conclusion, Benzene, 1,1'-methylenebis[3-(trifluoromethyl)- (CAS No. 86845-35-4) is a versatile compound with a wide range of applications in organic chemistry, pharmaceuticals, and materials science. Its unique structural features make it an invaluable building block for the synthesis of complex molecules with diverse functionalities. As research continues to advance our understanding of this compound's properties and potential uses, it is poised to play an increasingly important role in various scientific and industrial fields.